Cas no 22614-24-0 (Cyclopenta[5,6]naphth[1,2-d]azepin-9-ol,octadecahydro-5a,7a-dimethyl-, (5aS,5bS,7aR,9S,10aS,10bS,12aR)-)

• Product Name: Cyclopenta[5,6]naphth[1,2-d]azepin-9-ol,octadecahydro-5a,7a-dimethyl-, (5aS,5bS,7aR,9S,10aS,10bS,12aR)-
• CAS No: 22614-24-0
• MF: C₁₉H₃₃NO
• MW: 291.471425771713
• CID: 277298
• PubChem ID: 193587
• Update Time: 2025-04-19

Cyclopenta[5,6]naphth[1,2-d]azepin-9-ol,octadecahydro-5a,7a-dimethyl-, (5aS,5bS,7aR,9S,10aS,10bS,12aR)- Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[5,6]naphth[1,2-d]azepin-9-ol,octadecahydro-5a,7a-dimethyl-, (5aS,5bS,7aR,9S,10aS,10bS,12aR)-
• Samanine
• DTXSID90945274
• 22614-24-0
• 5a,7a-Dimethyloctadecahydrocyclopenta[5,6]naphtho[1,2-d]azepin-9-ol
• 3-Aza-A-homoandrostan-16-ol, (5beta,16beta)-

• Inchi： 1S/C19H33NO/c1-18-7-5-16-15(17(18)11-14(21)12-18)4-3-13-6-9-20-10-8-19(13,16)2/h13-17,20-21H,3-12H2,1-2H3/t13?,14?,15?,16-,17?,18?,19-/m0/s1
• InChI Key： SWERVVWWNZOXPV-RRTQRZKSSA-N
• SMILES： OC1CC2(C)CC[C@@H]3[C@@]4(C)CCNCCC4CCC3C2C1

Computed Properties

• Exact Mass: 291.25639
• Monoisotopic Mass: 291.256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.023
• Boiling Point: 403.3°Cat760mmHg
• Flash Point: 72.9°C
• Refractive Index: 1.52
• PSA: 32.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Samamine-type alkaloids